Cas no 209324-18-5 (2-(2H-Benzotriazol-2-yl)-6-[[3-(1,1-dimethylethyl)-2-hydroxy-5- methylphenyl]methyl]-4-(1,1,3,3-tetramethylbutyl)phenol)

• Product Name: 2-(2H-Benzotriazol-2-yl)-6-[[3-(1,1-dimethylethyl)-2-hydroxy-5- methylphenyl]methyl]-4-(1,1,3,3-tetramethylbutyl)phenol
• CAS No: 209324-18-5
• MF: C₃₂H₄₁N₃O₂
• MW: 499.686848402023
• CID: 910805
• PubChem ID: 15857769
• Update Time: 2025-04-19

2-(2H-Benzotriazol-2-yl)-6-[[3-(1,1-dimethylethyl)-2-hydroxy-5- methylphenyl]methyl]-4-(1,1,3,3-tetramethylbutyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2H-Benzotriazol-2-yl)-6-[[3-(1,1-dimethylethyl)-2-hydroxy-5- methylphenyl]methyl]-4-(1,1,3,3-tetramethylbutyl)phenol
• 2-[[3-(benzotriazol-2-yl)-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]methyl]-6-tert-butyl-4-methylphenol
• LEGLETKSWODEBL-UHFFFAOYSA-N
• SCHEMBL551722
• 209324-18-5
• DTXSID90578920
• 2-(2H-Benzotriazol-2-yl)-6-[(3-tert-butyl-2-hydroxy-5-methylphenyl)methyl]-4-(2,4,4-trimethylpentan-2-yl)phenol

• Inchi： 1S/C32H41N3O2/c1-20-14-21(28(36)24(15-20)31(5,6)7)16-22-17-23(32(8,9)19-30(2,3)4)18-27(29(22)37)35-33-25-12-10-11-13-26(25)34-35/h10-15,17-18,36-37H,16,19H2,1-9H3
• InChI Key： LEGLETKSWODEBL-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1CC1=CC(C)=CC(=C1O)C(C)(C)C)C(C)(C)CC(C)(C)C)N1N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 499.31987756g/mol
• Monoisotopic Mass: 499.31987756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 71.2Ų